Cas no 771573-40-1 (Benzoyl chloride,3-(aminomethyl)-)

Benzoyl chloride,3-(aminomethyl)- structure
771573-40-1 structure
Product Name:Benzoyl chloride,3-(aminomethyl)-
CAS No:771573-40-1
MF:C8H8ClNO
MW:169.608221054077
CID:551670
PubChem ID:45081392
Update Time:2025-04-19

Benzoyl chloride,3-(aminomethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-(aminomethyl)-
    • Benzoyl chloride, 3-(aminomethyl)- (9CI)
    • 3-(aminomethyl)benzoyl chloride
    • SCHEMBL5542651
    • AKOS006294795
    • DTXSID40664569
    • 771573-40-1
    • Inchi: 1S/C8H8ClNO/c9-8(11)7-3-1-2-6(4-7)5-10/h1-4H,5,10H2
    • InChI Key: FVTVLRAXPLFXAH-UHFFFAOYSA-N
    • SMILES: ClC(C1=CC=CC(=C1)CN)=O

Computed Properties

  • Exact Mass: 169.02954
  • Monoisotopic Mass: 169.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 43.1A^2

Experimental Properties

  • PSA: 43.09
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